Cas no 144435-01-8 (Pyrido[2,3-b]pyrazine-2,3-dione,1,4-dihydro-8-methyl-)
144435-01-8 structure
Product Name:Pyrido[2,3-b]pyrazine-2,3-dione,1,4-dihydro-8-methyl-
CAS No:144435-01-8
MF:C8H7N3O2
MW:177.160081148148
CID:108748
PubChem ID:21625982
Update Time:2025-04-19
Pyrido[2,3-b]pyrazine-2,3-dione,1,4-dihydro-8-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrido[2,3-b]pyrazine-2,3-dione,1,4-dihydro-8-methyl-
- 8-METHYL-1,4-DIHYDROPYRIDO[2,3-B]PYRAZINE-2,3-DIONE
- 7-METHYL-1,4-DIHYDROPYRIDO[2,3-B]PYRAZINE-2,3-DIONE
- 144435-01-8
- CHEMBL3805717
- Pyrido[2,3-b]pyrazine-2,3-dione, 1,4-dihydro-8-methyl- (9CI)
- DTXSID90616417
- 8-Methylpyrido[2,3-b]pyrazine-2,3(1H,4H)-dione
- SCHEMBL8483100
- BDBM50170277
- DS-020952
-
- Inchi: 1S/C8H7N3O2/c1-4-2-3-9-6-5(4)10-7(12)8(13)11-6/h2-3H,1H3,(H,10,12)(H,9,11,13)
- InChI Key: FFGYJZZTKYSJET-UHFFFAOYSA-N
- SMILES: O=C1C(NC2C(=C(C)C=CN=2)N1)=O
Computed Properties
- Exact Mass: 177.05391
- Monoisotopic Mass: 177.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- PSA: 71.09
Pyrido[2,3-b]pyrazine-2,3-dione,1,4-dihydro-8-methyl- Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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